Cas no 669714-81-2 (1H-Pyrazole, 3-(4-nitrophenyl)-1,5-diphenyl-)

• Product Name: 1H-Pyrazole, 3-(4-nitrophenyl)-1,5-diphenyl-
• CAS No: 669714-81-2
• MF: C₂₁H₁₅N₃O₂
• MW: 341.362704515457
• CID: 1719120
• Update Time: 2024-11-27

1H-Pyrazole, 3-(4-nitrophenyl)-1,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(4-nitrophenyl)-1,5-diphenyl-

• Inchi： 1S/C21H15N3O2/c25-24(26)19-13-11-16(12-14-19)20-15-21(17-7-3-1-4-8-17)23(22-20)18-9-5-2-6-10-18/h1-15H
• InChI Key： QDJSCYSGSOBXPO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C2=CC=CC=C2)=CC(C2=CC=C([N+]([O-])=O)C=C2)=N1

Computed Properties

• Exact Mass: 341.11655

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 540.2±35.0 °C(Predicted)
• PSA: 60.96
• pka: -1.83±0.10(Predicted)